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Compound of Interest

Compound Name: Indoline-7-carbaldehyde

Cat. No.: B128968 Get Quote

Essential Safety and Handling Guide for
Indoline-7-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Indoline-7-carbaldehyde (CAS No. 143262-21-9).

Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the

integrity of your research.

Immediate Safety and Hazard Information
Indoline-7-carbaldehyde is a compound that requires careful handling due to its potential

health hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Identification and Classification:
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Hazard Class GHS Classification

Acute Toxicity, Oral Not Classified

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure to Indoline-7-carbaldehyde.

The following recommendations are based on the known hazards of the compound and

general best practices for handling solid, air-sensitive chemicals.
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PPE Category Recommendation Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended when

handling larger quantities.

Must comply with ANSI Z87.1

standards.

Skin Protection

Nitrile or neoprene gloves. A

flame-retardant lab coat should

be worn.

Gloves should have a

minimum thickness of 4 mil.

Double gloving is

recommended for extended

handling.[1][2]

Respiratory Protection

A NIOSH-approved N95 dust

mask is the minimum

requirement for handling small

quantities in a well-ventilated

area. For larger quantities or in

situations where dust

generation is likely, a half-

mask respirator with organic

vapor cartridges and P100

particulate filters is

recommended.

All respirator use must be in

accordance with a

comprehensive respiratory

protection program that

includes fit testing.

Operational Plans: Handling and Storage
Indoline-7-carbaldehyde is listed as being air-sensitive and should be stored under an inert

atmosphere.[3] Proper handling techniques are essential to prevent degradation of the

compound and to ensure the safety of laboratory personnel.

Storage:

Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen.

Temperature: Keep in a cool, dry place.

Container: Store in a tightly sealed, light-resistant container.
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Handling - Weighing and Transferring the Solid:

The following workflow is recommended for handling solid Indoline-7-carbaldehyde.

Preparation Handling Cleanup

Don Appropriate PPE Ensure Glassware is Dry Establish Inert Atmosphere
(Glovebox or Schlenk Line)

Transfer Compound to
Pre-tared Vial

Inert environment Weigh Compound Securely Seal Vial Clean Spatula and Surfaces Reseal Main Container Segregate Contaminated Waste

Click to download full resolution via product page

Caption: Workflow for Handling Solid Indoline-7-carbaldehyde.

Disposal Plan
All waste materials contaminated with Indoline-7-carbaldehyde must be treated as hazardous

waste. Follow your institution's and local regulations for chemical waste disposal.

Waste Segregation and Disposal Workflow:
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with Contents and Hazards
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Request Pickup by
Environmental Health & Safety
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Caption: Chemical Waste Disposal Workflow.

Key Disposal Steps:

Segregation: Do not mix solid waste contaminated with Indoline-7-carbaldehyde with other

waste streams. Liquid waste, such as solvent used for cleaning glassware, should be

collected in a separate, appropriate hazardous waste container.

Containerization: Use a designated, properly labeled, and sealable container for solid waste.

Ensure the container is compatible with the chemical.
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Indoline-7-carbaldehyde," and any associated hazards.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department. Do not dispose of this chemical in regular trash or down the drain.[4][5][6]

[7]

Experimental Protocols: Spill and Exposure
Management
Spill Response:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

PPE: Don the appropriate PPE, including respiratory protection, chemical-resistant gloves,

and eye protection.

Containment: For a small spill, cover with a dry absorbent material such as vermiculite or

sand. Avoid raising dust.

Collection: Carefully sweep the absorbent material and spilled solid into a designated

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol)

and collect the cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

First Aid and Exposure Measures:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

By following these detailed procedures, researchers can handle Indoline-7-carbaldehyde
safely and effectively, minimizing risks to themselves and the environment. Always consult your

institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) before

working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Indoline-7-
carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128968#personal-protective-equipment-for-handling-
indoline-7-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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